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Compound of Interest

Compound Name: (+)-Intermedine

Cat. No.: B1669703

Essential Safety and Logistical Information for the Disposal of (+)-Intermedine

(+)-Intermedine is a pyrrolizidine alkaloid chemical used in laboratory research. While not
classified as a hazardous substance under the Globally Harmonized System (GHS), proper
handling and disposal are crucial to ensure laboratory safety and environmental protection.[1]
This guide provides detailed procedures for the safe disposal of (+)-Intermedine, tailored for
researchers, scientists, and drug development professionals.

Safety and Handling Profile

Before proceeding with disposal, it is essential to be aware of the safety and handling
precautions for (+)-Intermedine. This information is summarized from its Safety Data Sheet
(SDS).
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Parameter

Information

Source

GHS Classification

Not a hazardous substance or

[1]

mixture
CAS Number 10285-06-0 [1]
Molecular Formula C15H25N0O5 [1]
Molecular Weight 299.36 g/mol [1]

Personal Protective Equipment
(PPE)

Safety goggles with side-
shields, protective gloves,
impervious clothing, suitable

respirator

[1]

First Aid Measures

Eye Contact: Flush with water,
call a physician. Skin Contact:
Rinse with water, call a
physician. Inhalation: Move to
fresh air, give CPR if needed.
Ingestion: Wash out mouth, do
NOT induce vomiting, call a

physician.

[1]

Incompatible Materials

Strong acids/alkalis, strong

oxidizing/reducing agents

[1]

Storage

Keep container tightly sealed
in a cool, well-ventilated area.
Recommended storage:
Powder at -20°C for 3 years; in
solvent at -80°C for 6 months
or -20°C for 1 month.

[1]

Experimental Protocols for Disposal

The recommended disposal procedures for (+)-Intermedine involve a combination of chemical
waste management principles and adherence to local, state, and federal regulations.
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Step 1: Waste Identification and Segregation

Properly identify and segregate waste containing (+)-Intermedine. This includes:

e Unused or expired pure (+)-Intermedine.

o Contaminated materials such as personal protective equipment (gloves, lab coats),
absorbent materials from spills, and empty containers.

e Solutions containing (+)-Intermedine.

Step 2: Disposal of Small Quantities (Research Scale)

For small quantities of (+)-Intermedine waste generated in a laboratory setting, the following
procedure is recommended:

o Consult Local Regulations: Always consult your institution's Environmental Health and Safety
(EHS) office for specific guidelines, as regulations can vary.

e Licensed Hazardous Waste Disposal: The most prudent method for disposal is to offer the
waste to a licensed hazardous material disposal company.[2] This ensures compliance with
all regulations.

« Incineration: If permissible by local regulations and facilitated by your institution, (+)-
Intermedine may be disposed of by incineration in a facility equipped with an afterburner
and scrubber.[2]

Step 3: Handling Spills

In the event of a spill of (+)-Intermedine:

o Ensure Personal Safety: Wear appropriate PPE, including a respirator, safety goggles,
gloves, and a lab coat.[1]

» Contain the Spill: Use an inert, absorbent, liquid-binding material such as diatomite or
universal binders to absorb solutions.[1]
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» Decontaminate: Scrub the affected surfaces and any contaminated equipment with alcohol.

[1]

e Collect and Dispose: Collect all contaminated materials (absorbent, PPE, etc.) in a sealed
container. Dispose of this container as chemical waste through a licensed hazardous
material disposal company.[1][2]

Step 4: Disposal of Empty Containers

Empty containers that held (+)-Intermedine should be managed as follows:

» Decontamination: Triple-rinse the container with a suitable solvent (e.g., alcohol).

o Collect Rinsate: The rinsate should be collected and disposed of as chemical waste.

o Container Disposal: Once decontaminated, the container can typically be disposed of
according to standard laboratory procedures for non-hazardous waste, in compliance with
local regulations.[1]

Logical Workflow for (+)-Intermedine Disposal

The following diagram illustrates the decision-making process for the proper disposal of (+)-
Intermedine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of (+)-Intermedine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669703#intermedine-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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